N-[3-(2-methoxyethoxy)phenyl]-2-(1-naphthyl)acetamide

• Molecular Formula: C21H21NO3
• Molecular Weight: 335.4 g/mol
• IUPAC Name: N-[3-(2-methoxyethoxy)phenyl]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C21H21NO3/c1-24-12-13-25-19-10-5-9-18(15-19)22-21(23)14-17-8-4-7-16-6-2-3-11-20(16)17/h2-11,15H,12-14H2,1H3,(H,22,23)
• InChI Key: MOWAYTAKKJPJIL-UHFFFAOYSA-N
• SMILES: COCCOC1=CC=CC(=C1)NC(=O)CC2=CC=CC3=CC=CC=C32

Description

N-[3-(2-methoxyethoxy)phenyl]-2-(1-naphthyl)acetamide, also known as GW501516, is a synthetic drug that belongs to the class of peroxisome proliferator-activated receptor (PPAR) agonists. It was originally developed as a potential treatment for metabolic and cardiovascular diseases, but its ability to enhance endurance performance has made it popular among athletes and bodybuilders.

Mechanism of Action

N-[3-(2-methoxyethoxy)phenyl]-2-(1-naphthyl)acetamide works by activating PPAR-delta, a nuclear receptor that regulates the expression of genes involved in lipid and glucose metabolism, as well as mitochondrial biogenesis and oxidative metabolism. This activation leads to an increase in the expression of genes involved in fatty acid oxidation and glucose uptake, which results in an increase in energy production and a decrease in fat accumulation. N-[3-(2-methoxyethoxy)phenyl]-2-(1-naphthyl)acetamide also stimulates the production of muscle fibers with a high oxidative capacity, which enhances endurance performance.
Biochemical and Physiological Effects:
N-[3-(2-methoxyethoxy)phenyl]-2-(1-naphthyl)acetamide has been shown to improve insulin sensitivity and glucose tolerance in animal models of obesity and type 2 diabetes. It also reduces triglyceride and cholesterol levels in the blood, and increases HDL cholesterol levels. In addition, N-[3-(2-methoxyethoxy)phenyl]-2-(1-naphthyl)acetamide has been shown to enhance endurance performance in animal models and human studies. It increases the expression of genes involved in mitochondrial biogenesis and oxidative metabolism, which results in an increase in energy production and a decrease in fatigue.

Advantages and Limitations for Lab Experiments

N-[3-(2-methoxyethoxy)phenyl]-2-(1-naphthyl)acetamide has several advantages for lab experiments, including its ability to improve metabolic and cardiovascular parameters, as well as its ability to enhance endurance performance. However, there are also limitations to its use, including the potential for off-target effects and the need for careful dosing and monitoring.

Future Directions

There are several future directions for research on N-[3-(2-methoxyethoxy)phenyl]-2-(1-naphthyl)acetamide, including its potential use in the treatment of metabolic and cardiovascular diseases, as well as its potential use in enhancing endurance performance. In addition, further research is needed to understand the long-term effects of N-[3-(2-methoxyethoxy)phenyl]-2-(1-naphthyl)acetamide on metabolic and cardiovascular health, as well as its potential for off-target effects and toxicity.

Synthesis Methods

The synthesis of N-[3-(2-methoxyethoxy)phenyl]-2-(1-naphthyl)acetamide involves several steps, starting from the reaction of 2-bromonaphthalene with magnesium to form 1-naphthylmagnesium bromide. This intermediate is then reacted with 2-(2-methoxyethoxy)phenylboronic acid to form the corresponding aryl ketone. The final step involves the reaction of the aryl ketone with acetic anhydride to form N-[3-(2-methoxyethoxy)phenyl]-2-(1-naphthyl)acetamide.

Scientific Research Applications

N-[3-(2-methoxyethoxy)phenyl]-2-(1-naphthyl)acetamide has been extensively studied for its potential therapeutic benefits in the treatment of metabolic and cardiovascular diseases, including obesity, type 2 diabetes, and dyslipidemia. It has also been investigated for its ability to enhance endurance performance and improve muscle metabolism. In addition, N-[3-(2-methoxyethoxy)phenyl]-2-(1-naphthyl)acetamide has been studied for its potential anti-inflammatory and neuroprotective effects.